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Compound Name: Calcium chlorite
CAS No.: 14674-72-7
Cat. No.: B078650
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the toxicological profiles of chlorite
(ClO27) and hypochlorite (OCI~) compounds, focusing on key endpoints relevant to preclinical
safety assessment. The information is supported by experimental data from a range of
toxicological studies.

Quantitative Toxicity Assessment

The following tables summarize the key quantitative data for a direct comparison of the toxicity
of chlorite and hypochlorite compounds.

Table 1: Acute Oral Toxicity

) LDso (Median
Compound Test Species Reference(s)
Lethal Dose)

Sodium Chlorite Rat 165 - 389 mg/kg [1112][3]

Sodium Hypochlorite ~ Rat ~1,100 - 8,830 mg/kg*  [4][5]
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*Note: The toxicity of sodium hypochlorite solutions is dependent on the concentration of

available chlorine. The value of 8,830 mg/kg was determined for a 12.5% available chlorine

solution.[4] A more conservative LD50 of 1,100 mg/kg has also been reported.[5]

Table 2: In Vitro Cytotoxicity

. . Effective
Compound Cell Line Endpoint . Reference(s)
Concentration
] ) Macrophage
Sodium Chlorite ICs0 (48h) 0.17 mg/mL [6]
Cells
Leishmania
major ICs0 (48h) 0.08 mg/mL [6]
promastigotes
Dose & time-
] Human dependent;
Sodium : I _—
Keratinocytes Reduced Viability  significant [7]

Hypochlorite
P (HaCaT)

reduction from
0.25% at 10s

Human Gingival
Fibroblasts ICso
(HGF)

HaCaT cells
more sensitive
than HGF cells

[7]

Table 3: Genotoxicity Summary
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Effective
Compound Assay Type Result . Reference(s)
Concentration
Bacterial
Sodium Chlorite Reverse Weak Positive Not specified
Mutation (Ames)
In Vitro
Chromosomal Positive Not specified
Aberration
In Vivo
Micronucleus Negative High dose
Test
] Comet Assay )
Sodium Weakly Lowest Effective
) (Human )
Hypochlorite Genotoxic Dose: 0.5 ppm
Leukocytes)
Allium cepa N
Positive (at
Chromosomal o 0.1-0.2mg/L
) acidic pH)
Aberration
Vicia faba
Micronucleus Positive 1-2mg/L
Test
Table 4: Carcinogenicity Classification
Compound Agency Classification Reference(s)
Group 3 (Not
] ) classifiable as to its
Sodium Chlorite IARC ) o [1]
carcinogenicity to
humans)
Group 3 (Not
] ) classifiable as to its
Sodium Hypochlorite IARC [5]

carcinogenicity to

humans)
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Mechanisms of Toxicity

The primary mechanism of toxicity for both chlorite and hypochlorite is oxidative stress. As
strong oxidizing agents, they can induce the formation of reactive oxygen species (ROS) within
cells. This leads to a cellular imbalance between the production of ROS and the antioxidant
defense system's ability to detoxify them. The resulting oxidative stress can cause widespread
damage to cellular macromolecules, including lipids (lipid peroxidation), proteins (oxidation and
denaturation), and nucleic acids (DNA damage), ultimately leading to cellular dysfunction and
death.

Hypochlorite also exhibits significant toxicity through its corrosive activity, which is related to the
high pH of its solutions. Upon contact with tissues, it can cause liquefaction necrosis,
saponifying fats and proteins and leading to deep tissue destruction.

Signaling Pathways

The diagram below illustrates a generalized signaling pathway initiated by oxidative stress,
which is a key toxicity mechanism for both chlorite and hypochlorite.
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Genotoxicity Testing Workflow
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Genotoxicity Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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